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Compound of Interest

Compound Name: EN40

Cat. No.: B607303

This document provides essential safety and logistical information for the proper disposal of
EN40, a chromium-molybdenum nitriding steel. The following procedures are designed to
ensure the safe handling and environmentally responsible management of EN40 waste
materials generated in research, scientific, and drug development settings. Adherence to these
guidelines is critical to minimize risks and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions

While solid EN40 steel poses minimal immediate risk, cutting, grinding, or machining
operations can generate dust and fumes with potential health hazards.

1.1 Personal Protective Equipment (PPE): Personnel handling EN40 waste, particularly in
powder or dust form, must wear the following PPE:

» Respiratory Protection: A NIOSH-approved respirator is necessary if dust or fumes are
generated.

o Eye Protection: Safety glasses or goggles are required to protect against flying particles.

e Hand Protection: Wear protective gloves to prevent skin contact and potential cuts from
sharp edges.

» Protective Clothing: A lab coat or coveralls should be worn to minimize skin exposure.
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1.2 Engineering Controls: When cutting or grinding EN40, use a well-ventilated area and local
exhaust ventilation to minimize the inhalation of dust and fumes.

1.3 First Aid:

¢ [nhalation: If dust or fumes are inhaled, move the individual to fresh air and seek medical
attention if symptoms develop.

o Eye Contact: In case of eye contact with dust or particles, flush with copious amounts of
water for at least 15 minutes and seek medical attention.

» Skin Contact: Wash the affected area with soap and water.

Chemical Composition and Hazards

ENA40 is an alloy steel with a specific composition that dictates its properties and potential
hazards.

Table 1: Chemical Composition of EN40 Steel

Element Content (%)
Carbon (C) 0.20-0.30
Silicon (Si) 0.10-0.35
Manganese (Mn) 0.40 - 0.65
Chromium (Cr) 2.90-3.50
Molybdenum (Mo) 0.40-0.70
Phosphorus (P) <0.05

Sulfur (S) <0.05

The primary hazards associated with EN40 are related to the dust and fumes generated during
processing, which may contain oxides of the alloying elements.

Table 2: Summary of Potential Hazards and Precautions
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Hazard

Description

Recommended
Precautions

Inhalation of Dust/Fumes

Dust and fumes generated
during cutting, grinding, or
welding may contain chromium
and molybdenum oxides,
which can cause respiratory

irritation.

Use in a well-ventilated area
with local exhaust ventilation.
Wear a NIOSH-approved

respirator.

Skin Irritation

Prolonged contact with metallic

dust may cause skin irritation.

Wear protective gloves and
clothing. Wash hands
thoroughly after handling.

Eye Irritation

Airborne particles can cause
mechanical irritation to the

eyes.

Wear safety glasses or

goggles.

Physical Hazard

Solid steel pieces may have

sharp edges.

Handle with care and wear

appropriate gloves.

Step-by-Step Disposal Procedure

The primary and preferred method for the disposal of EN40 steel is recycling. Landfilling should

be avoided to promote resource conservation and prevent potential environmental

contamination.

Step 1: Segregation and Collection

e Segregate solid EN40 scrap (e.g., turnings, shavings, off-cuts, and used parts) from other

laboratory waste streams at the point of generation.

o Collect the scrap in a designated, clearly labeled, and durable container. The container

should be suitable for storing metal waste and prevent leakage of any associated cutting

fluids.

Step 2: Decontamination
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« If the EN4O scrap is contaminated with hazardous materials (e.g., chemicals, biological
agents), it must be decontaminated according to your institution's established protocols
before disposal.

e Remove any excess cutting fluids or oils. These should be collected and disposed of as
hazardous waste, following separate procedures.

Step 3: Storage

o Store the container with EN40 scrap in a designated and secure area, away from
incompatible materials.

e Ensure the storage area is dry to prevent corrosion.
Step 4: Arrange for Collection by a Certified Scrap Metal Recycler

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the collection of the scrap metal.

e The EHS department will coordinate with a certified and reputable scrap metal recycling
facility. These facilities have the capability to handle and process alloy steels like EN4O.

o Provide the recycler with information on the material composition (EN40 steel) to ensure
proper handling and recycling.

Step 5: Documentation
e Maintain records of the amount of EN40 scrap generated and the date of collection.

o Retain any documentation provided by the recycling facility for your records, in accordance
with your institution's waste management policies.

Experimental Protocols Cited

This guidance is based on standard industrial practices for the recycling of alloy steels and
general laboratory safety protocols. Specific experimental protocols for the handling and
disposal of EN40 in a research setting should be developed and approved by the institution's
safety committee, incorporating the principles outlined in this document.
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Visualizations

Diagram 1: EN40 Disposal Workflow
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Click to download full resolution via product page
Caption: Workflow for the proper disposal of EN40 steel scrap.

Diagram 2: Logical Relationship of Safety Requirements
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Caption: Relationship between hazards and control measures for EN40.

 To cite this document: BenchChem. [Proper Disposal Procedures for EN40 Chromium-
Molybdenum Steel]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607303#en40-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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